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Compound of Interest

Compound Name: Fluprostenol methyl amide

Cat. No.: B1157138 Get Quote

Technical Support Center: Fluprostenol Methyl
Amide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage and handling of

Fluprostenol methyl amide.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage temperature for Fluprostenol methyl
amide?

For long-term storage, Fluprostenol methyl amide should be stored at -20°C.[1][2][3]

Q2: How long is Fluprostenol methyl amide stable under recommended storage conditions?

When stored at -20°C, Fluprostenol methyl amide is stable for at least two years.[1][3]

Q3: In what form is Fluprostenol methyl amide typically supplied?

Fluprostenol methyl amide is often supplied as a solution in an organic solvent, such as

ethanol.[1][2][3]

Q4: What are the recommended solvents for preparing stock solutions?
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Fluprostenol methyl amide is soluble in organic solvents like Dimethylformamide (DMF),

Dimethyl sulfoxide (DMSO), and ethanol.[1][3]

Q5: Can I store Fluprostenol methyl amide in an aqueous solution?

It is not recommended to store aqueous solutions of Fluprostenol methyl amide for more than

one day due to its limited stability in aqueous buffers.[2] For prostaglandin analogs in general,

aqueous solutions are prone to degradation.
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Issue Potential Cause Recommended Solution

Loss of biological activity in

experiments.
Improper storage temperature.

Always store the compound at

-20°C as recommended.

Frequent freeze-thaw cycles of

stock solutions.

Aliquot the stock solution into

smaller, single-use volumes to

avoid repeated freezing and

thawing.

Use of old or improperly

prepared aqueous solutions.

Prepare fresh aqueous

solutions for each experiment

from a stock solution stored in

an organic solvent. Do not

store aqueous solutions for

more than 24 hours.[2]

Precipitate observed in the

solution upon thawing.

Low solubility in the solvent at

lower temperatures.

Gently warm the solution and

vortex or sonicate briefly to

redissolve the compound

completely before use.

The compound may have

precipitated out of an aqueous

solution upon freezing.

If working with aqueous

solutions is necessary, ensure

the compound is fully

dissolved before use. Consider

preparing a fresh solution if the

precipitate does not redissolve.

Inconsistent experimental

results.

Inaccurate concentration of the

stock solution.

Ensure the compound is

completely dissolved when

preparing the stock solution.

Use calibrated equipment for

all measurements.

Degradation of the compound

due to exposure to light or air.

Store stock solutions in tightly

sealed, light-protected vials

(e.g., amber vials). Purging the

vial with an inert gas like

nitrogen or argon before
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sealing can also help prevent

oxidation.

Difficulty dissolving the

compound.
Incorrect solvent choice.

Refer to the solubility data. For

aqueous solutions, first

dissolve the compound in a

small amount of an organic

solvent like DMSO or ethanol,

and then dilute with the

aqueous buffer.

Quantitative Data Summary
Storage and Stability

Parameter Recommendation Stability

Storage Temperature -20°C[1][2][3] ≥ 2 years[1][3]

Shipping Temperature
Room temperature (continental

US)[1]
Not specified for long-term

Solubility

Solvent Approximate Solubility

DMF 50 mg/mL[1][3]

DMSO 50 mg/mL[1][3]

Ethanol 50 mg/mL[1][3]

PBS (pH 7.2) 1 mg/mL[1][2]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of Fluprostenol methyl
amide (Molecular Weight: 471.5 g/mol ) in DMSO.

Materials:

Fluprostenol methyl amide

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Allow the vial of Fluprostenol methyl amide to equilibrate to room temperature before

opening.

Weigh out a precise amount of Fluprostenol methyl amide (e.g., 1 mg).

Calculate the volume of DMSO required to achieve a 10 mM concentration. For 1 mg:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = ((0.001 g / 471.5 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L ≈ 212 µL

Add the calculated volume of anhydrous DMSO to the vial containing Fluprostenol methyl
amide.

Cap the vial tightly and vortex thoroughly until the compound is completely dissolved. A brief

sonication may be used to aid dissolution if necessary.

Aliquot the stock solution into single-use amber vials to minimize freeze-thaw cycles and

protect from light.

Store the aliquots at -20°C.
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the stock solution to a final working concentration for

treating cells in culture.

Materials:

10 mM Fluprostenol methyl amide stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw a single-use aliquot of the 10 mM Fluprostenol methyl amide stock solution at room

temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentration. For example, to prepare a 1 µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

Prepare the final working solution by adding 100 µL of the 10 µM intermediate solution to

900 µL of cell culture medium.

Ensure the final concentration of the organic solvent (e.g., DMSO) in the cell culture medium

is non-toxic to the cells (typically ≤ 0.1%).

Add the working solution to the cells immediately after preparation. Remember that aqueous

solutions of Fluprostenol methyl amide are not stable for long periods.
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Long-Term Storage Workflow

Experimental Use Workflow

Receive Compound

Store at -20°C in original packaging

Prepare Stock Solution in Organic Solvent (e.g., DMSO)

Aliquot into single-use, light-protected vials

Store aliquots at -20°C

Thaw one aliquot

Prepare fresh aqueous working solution

Use immediately in experiment

Discard unused aqueous solution
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Caption: Recommended workflow for long-term storage and experimental use of Fluprostenol
methyl amide.
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Caption: Simplified signaling pathway of the Prostaglandin F2α (FP) receptor activated by

Fluprostenol methyl amide.[4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-long-term-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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